3-amino-5-chloro-4,6-dimethyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-5-chloro-4,6-dimethyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C22H18ClN3OS/c1-13-17-19(24)20(28-21(17)25-14(2)18(13)23)22(27)26(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12H,24H2,1-2H3
• InChI Key: GULUKYFCNQIKPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(SC2=NC(=C1Cl)C)C(=O)N(C3=CC=CC=C3)C4=CC=CC=C4)N
• Molecular Formula: C22H18ClN3OS
• Molecular Weight: 407.9 g/mol

Description

3-amino-5-chloro-4,6-dimethyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide is a chemical compound that belongs to the class of thienopyridine derivatives. This compound has been synthesized for various scientific research applications, including drug development, cancer treatment, and neuroprotection.

Scientific Research Applications

3-amino-5-chloro-4,6-dimethyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide has been studied for its potential therapeutic applications. It has been shown to exhibit anticancer properties by inhibiting the growth of cancer cells and inducing apoptosis. Additionally, this compound has been studied for its neuroprotective effects, particularly in the treatment of Parkinson's disease. It has also been evaluated for its potential use as a drug for the treatment of bacterial infections.

Mechanism of Action

The mechanism of action of 3-amino-5-chloro-4,6-dimethyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide is not fully understood. However, it has been suggested that this compound works by inhibiting the activity of certain enzymes involved in cancer cell growth and bacterial infection. It has also been shown to modulate the activity of certain neurotransmitters in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
3-amino-5-chloro-4,6-dimethyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to have neuroprotective effects, particularly in the treatment of Parkinson's disease. Additionally, this compound has been shown to have antibacterial activity against certain strains of bacteria.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-amino-5-chloro-4,6-dimethyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide in lab experiments is its high yield and purity. This compound has been synthesized using optimized methods, ensuring that the resulting product is of high quality. Additionally, this compound has been studied for various scientific research applications, making it a versatile tool for researchers.
One of the limitations of using 3-amino-5-chloro-4,6-dimethyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide in lab experiments is its potential toxicity. This compound has been shown to have cytotoxic effects on certain cell lines, which may limit its use in certain experiments. Additionally, the mechanism of action of this compound is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 3-amino-5-chloro-4,6-dimethyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide. One area of research is the development of this compound as a potential drug for the treatment of cancer and bacterial infections. Additionally, this compound has shown promising neuroprotective effects, and further studies may explore its potential use in the treatment of neurodegenerative diseases such as Parkinson's disease. Further studies may also investigate the mechanism of action of this compound, which may provide insight into its potential therapeutic applications.